Cas no 2193061-05-9 (6-Chloro-4-methylpyridine-3-sulfinic acid)

• Product Name: 6-Chloro-4-methylpyridine-3-sulfinic acid
• CAS No: 2193061-05-9
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• CID: 5194078
• Update Time: 2025-06-07

6-Chloro-4-methylpyridine-3-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methylpyridine-3-sulfinic acid

• Inchi： 1S/C6H6ClNO2S/c1-4-2-6(7)8-3-5(4)11(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： QLXILJWFQJERPH-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(C)=C1S(O)=O

Additional information on 6-Chloro-4-methylpyridine-3-sulfinic acid

Introduction to 6-Chloro-4-methylpyridine-3-sulfinic Acid (CAS No: 2193061-05-9)

6-Chloro-4-methylpyridine-3-sulfinic acid is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2193061-05-9, belongs to the pyridine sulfinic acid class, which is known for its broad utility in medicinal chemistry. The presence of both chloro and methyl substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 6-Chloro-4-methylpyridine-3-sulfinic acid consists of a pyridine core substituted at the 3-position with a sulfinic acid group, at the 4-position with a methyl group, and at the 6-position with a chloro group. This specific arrangement imparts distinct chemical characteristics that make it an attractive building block for drug discovery and material science applications. The sulfinic acid moiety, in particular, is highly reactive and can participate in various transformations such as nucleophilic substitution, metal coordination, and coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, 6-Chloro-4-methylpyridine-3-sulfinic acid has been extensively studied for its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize derivatives that exhibit promising biological activities. For instance, studies have shown that modifications at the sulfinic acid group can lead to compounds with enhanced binding affinity to target proteins, making them potential candidates for treating inflammatory diseases and neurological disorders. The chloro and methyl substituents further contribute to the compound's versatility by allowing for additional functionalization strategies.

One of the most compelling aspects of 6-Chloro-4-methylpyridine-3-sulfinic acid is its utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments with high affinity to biological targets and then linking these fragments together to form more complex molecules. The compound's scaffold provides an excellent starting point for such endeavors due to its ability to interact with multiple binding sites on proteins. This has led to several innovative drug candidates being developed using 6-Chloro-4-methylpyridine-3-sulfinic acid as a key intermediate.

The pharmaceutical industry has also explored the use of 6-Chloro-4-methylpyridine-3-sulfinic acid in the synthesis of agrochemicals. Pyridine derivatives are well-known for their role in crop protection agents, and modifications of this compound have resulted in herbicides and fungicides with improved efficacy and environmental safety. The sulfinic acid group plays a crucial role in these applications by enabling interactions with biological targets in plants, thereby providing selective control over pests and diseases.

From a synthetic chemistry perspective, 6-Chloro-4-methylpyridine-3-sulfinic acid offers several advantages due to its well-defined reactivity patterns. The chloro group can be easily displaced by nucleophiles under mild conditions, allowing for the introduction of diverse functional groups. Similarly, the sulfinic acid group can undergo metal-mediated coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are essential for constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs). These transformations have made 6-Chloro-4-methylpyridine-3-sulfinic acid a staple in synthetic laboratories involved in drug development.

The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate. Unlike some other reactive intermediates that require stringent handling protocols, 6-Chloro-4-methylpyridine-3-sulfinic acid can be stored and manipulated under standard laboratory conditions without significant degradation. This stability not only simplifies handling but also reduces costs associated with storage and transportation.

In conclusion,6-Chloro-4-methylpyridine-3-sulfinic acid (CAS No: 2193061-05-9) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for drug discovery and material science. As research continues to uncover new applications for this compound,6-Chloro-4-methylpyridine-3-sulfinic acid is poised to remain at the forefront of chemical innovation.